molecular formula C12H14Cl2O4S B8415821 Diethyl 2-[(2,5-dichloro-3-thienyl)methyl]malonate

Diethyl 2-[(2,5-dichloro-3-thienyl)methyl]malonate

Cat. No.: B8415821
M. Wt: 325.2 g/mol
InChI Key: DVFSISOYOLHOGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-[(2,5-dichloro-3-thienyl)methyl]malonate is a useful research compound. Its molecular formula is C12H14Cl2O4S and its molecular weight is 325.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14Cl2O4S

Molecular Weight

325.2 g/mol

IUPAC Name

diethyl 2-[(2,5-dichlorothiophen-3-yl)methyl]propanedioate

InChI

InChI=1S/C12H14Cl2O4S/c1-3-17-11(15)8(12(16)18-4-2)5-7-6-9(13)19-10(7)14/h6,8H,3-5H2,1-2H3

InChI Key

DVFSISOYOLHOGZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=C(SC(=C1)Cl)Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of sodium hydride (60% oil dispersion, 7.6 g, 190 mmol) in DMF (32 mL) was added a solution of diethyl malonate (35.2 g, 220 mmol) in THF (120 mL) at 0° C. and the mixture was stirred for 30 min at 0° C. To the mixture was added a solution of 3-(bromomethyl)-2,5-dichlorothiophene (26.9 g, 110 mmol) in THF (50 mL) at -35° C. over 1.5 hours. After stirring at -35° C. for 2 hours, the reaction mixture was poured into water and the whole extracted with ethyl acetate (200 mL×3). The combined organic layer was washed with water (200 mL), brine (200 mL), dried over MgSO4 and concentrated in vacuo. Fractionally distillation of the residue under reduced pressure (bp 150° C., 1.0 mmHg) provided the subtitle compound (28.6 g, 80% yield).
Quantity
7.6 g
Type
reactant
Reaction Step One
Quantity
35.2 g
Type
reactant
Reaction Step One
Name
Quantity
32 mL
Type
solvent
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
26.9 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
80%

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